Cas no 128000-00-0 (N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine)

Technical Introduction: N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine is a specialized organosilicon compound featuring a tert-butyl-substituted cyclopentadienyl ligand bound to a dimethylsilyl amine group. This structure confers enhanced steric hindrance and electronic tuning, making it valuable in coordination chemistry and catalysis, particularly for transition metal complexes. The tert-butyl groups improve thermal stability and solubility in nonpolar solvents, while the silyl amine moiety offers versatile reactivity for ligand design. Its applications include use as a precursor in the synthesis of metallocene catalysts and as a stabilizing ligand in organometallic frameworks. The compound’s tailored sterics and electron-donating properties make it advantageous for precise catalytic and polymerization processes.

N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine structure

128000-00-0 structure

Product Name:N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine

CAS No:128000-00-0

MF:C₁₅H₂₉NSi

MW:251.482965230942

MDL:MFCD29067141

CID:5217032

Update Time:2026-03-06

N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine Chemical and Physical Properties

Names and Identifiers

- N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine
- N-tert-Butyl(3-tert-butyl-2,4-cyclopentadienyl)dimethylsilylamine
- Silanamine, N-(1,1-dimethylethyl)-1-[3-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]-1,1-dimethyl-
- N-(1,1-Dimethylethyl)-1-[3-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]-1,1-dimethylsilanamine
- MDL： MFCD29067141
- Inchi： 1S/C15H29NSi/c1-14(2,3)12-9-10-13(11-12)17(7,8)16-15(4,5)6/h9-11,13,16H,1-8H3
- InChI Key： LHXFOBBUAVAIKO-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C1C=CC(C(C)(C)C)=C1)NC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 337
Topological Polar Surface Area: 12

N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB368721-10 mg	N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine	128000-00-0		10 mg	€222.00	2023-07-19
abcr	AB368721-25 mg	N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine	128000-00-0		25 mg	€382.00	2023-07-19
Cooke Chemical	LN4915853-1g	Silanamine,N-(1,1-dimethylethyl)-1-[3-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]-1,1-dimethyl-	128000-00-0	95%	1g	RMB 1080.00	2023-09-07
Cooke Chemical	LN4915853-5g	Silanamine,N-(1,1-dimethylethyl)-1-[3-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]-1,1-dimethyl-	128000-00-0	95%	5g	RMB 3840.00	2023-09-07
abcr	AB368721-10mg	N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine; .	128000-00-0		10mg	€222.00	2025-02-20
abcr	AB368721-25mg	N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine; .	128000-00-0		25mg	€382.00	2025-02-20

N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine Related Literature

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Additional information on N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine

Exploring N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine (CAS No. 128000-00-0): Properties, Applications, and Innovations

In the realm of organometallic chemistry and advanced material science, N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine (CAS No. 128000-00-0) stands out as a compound of significant interest. This structurally unique molecule combines a cyclopentadienyl ring with tert-butyl and dimethylsilyl substituents, offering versatile reactivity and applications in catalysis, polymer science, and specialty chemicals. Its tert-butylamine moiety further enhances its stability, making it a valuable intermediate in synthetic chemistry.

The growing demand for high-performance catalysts and customized ligands in industrial processes has propelled research into compounds like N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine. Researchers are particularly intrigued by its potential in olefin polymerization and asymmetric synthesis, where its sterically hindered structure can influence reaction selectivity. Recent studies also explore its role in silicon-based nanomaterials, aligning with trends in green chemistry and sustainable material design.

From a synthetic perspective, the tert-butylcyclopentadienyl group in this compound provides electronic and steric tuning capabilities, which are critical for modulating metal-ligand interactions. This feature is especially relevant in the development of single-site catalysts, a hot topic in both academic and industrial circles. Additionally, the dimethylsilylamine linkage offers hydrolytic stability, addressing common challenges in moisture-sensitive applications.

Beyond catalysis, CAS No. 128000-00-0 has garnered attention in organic electronics and photonics. Its hybrid organic-inorganic structure makes it a candidate for charge-transport materials or luminescent compounds, areas frequently searched by users interested in next-generation displays and optoelectronic devices. The compound’s compatibility with silicon chemistry further bridges gaps between traditional organics and semiconductor technologies.

Environmental and regulatory considerations are also shaping the discourse around this compound. As industries prioritize low-toxicity alternatives, N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine is being evaluated for its eco-friendly synthesis pathways and biodegradability potential. These aspects resonate with search trends around green solvents and circular economy principles in chemical manufacturing.

In summary, N-(tert-Butyl)-N-(3-tert-butylcyclopentadienyldimethylsilyl)amine exemplifies innovation at the intersection of molecular design and applied chemistry. Its multifaceted applications—from catalysis to advanced materials—reflect the compound’s adaptability to evolving scientific and industrial needs. As research continues to uncover new functionalities, this compound is poised to remain a focal point in discussions about cutting-edge chemical solutions.